[4-[(3,4-Dimethoxyphenyl)iminomethyl]phenyl] 4-methylbenzoate

• IUPAC Name: [4-[(3,4-dimethoxyphenyl)iminomethyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C23H21NO4/c1-16-4-8-18(9-5-16)23(25)28-20-11-6-17(7-12-20)15-24-19-10-13-21(26-2)22(14-19)27-3/h4-15H,1-3H3
• InChI Key: DVIYCUSRMOBUGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

4-[(3,4-Dimethoxyphenyl)iminomethyl]phenyl] 4-methylbenzoate, also known as 4-DIMB, is a synthetic organic compound with a wide range of applications in scientific research. It is an aromatic compound with a molecular weight of 278.33 g/mol. 4-DIMB has been widely studied due to its potential applications in drug delivery, tissue engineering, and other biomedical research. In

Scientific Research Applications

Antioxidant and Antiradicalic Capacities

Phenolic derivatives, including those with dimethoxyphenyl groups, have been studied for their antioxidant and radical scavenging properties. Kucukoglu and Nadaroğlu (2014) assessed the in vitro antioxidant and radical scavenging activities of several hydroxy phenyl derivatives naturally present in fruits and vegetables, highlighting the significance of phenolic compounds in inhibiting lipid peroxidation and demonstrating higher total antioxidant activity, radical scavenging, and metal chelating activities than widely used antioxidants like α-tocopherol and butylated hydroxyanisole (BHA) (Kucukoglu & Nadaroğlu, 2014).

Anticancer Activity

Mortimer et al. (2006) synthesized a series of new 2-phenylbenzothiazoles, including derivatives with 3,4-dimethoxyphenyl groups, which showed potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. This study demonstrates the potential of phenolic derivatives in developing new anticancer agents (Mortimer et al., 2006).

Material Science Applications

In material science, Takagi et al. (2013) explored the synthesis and optical properties of poly(p-benzamide)s bearing oligothiophene on the amide nitrogen atom through an alkylene spacer. These compounds, including phenyl derivatives similar in structural complexity to the query compound, show promise in the development of new materials with specific optical properties (Takagi et al., 2013).

Antimicrobial Activity

The synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines, which include structures related to the queried compound, have demonstrated potent cytotoxic activities and significant antimicrobial effects against various bacterial strains, suggesting the utility of such phenolic derivatives in antimicrobial applications (Deady et al., 2003).